Cas no 1261812-46-7 (3-Nitro-5-(2,4,5-trichlorophenyl)picolinonitrile)

• Product Name: 3-Nitro-5-(2,4,5-trichlorophenyl)picolinonitrile
• CAS No: 1261812-46-7
• MF: C₁₂H₄Cl₃N₃O₂
• MW: 328.538059234619
• CID: 4969820
• Update Time: 2025-11-06

3-Nitro-5-(2,4,5-trichlorophenyl)picolinonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Nitro-5-(2,4,5-trichlorophenyl)picolinonitrile

• Inchi： 1S/C12H4Cl3N3O2/c13-8-3-10(15)9(14)2-7(8)6-1-12(18(19)20)11(4-16)17-5-6/h1-3,5H
• InChI Key： HZISQMDICUOTDF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C=NC(C#N)=C(C=1)[N+](=O)[O-])Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 422
• XLogP3: 4.2
• Topological Polar Surface Area: 82.5

Additional information on 3-Nitro-5-(2,4,5-trichlorophenyl)picolinonitrile

Comprehensive Overview of 3-Nitro-5-(2,4,5-trichlorophenyl)picolinonitrile (CAS No. 1261812-46-7)

In the realm of specialized chemical compounds, 3-Nitro-5-(2,4,5-trichlorophenyl)picolinonitrile (CAS No. 1261812-46-7) stands out as a compound of significant interest due to its unique structural properties and potential applications. This nitro-substituted picolinonitrile derivative has garnered attention in both academic and industrial research, particularly in the fields of organic synthesis and material science. Its molecular framework, featuring a trichlorophenyl group and a nitro functionality, offers versatile reactivity, making it a valuable intermediate for further chemical transformations.

The compound's CAS number 1261812-46-7 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documentation. Researchers often seek information on 3-Nitro-5-(2,4,5-trichlorophenyl)picolinonitrile synthesis, properties, and applications, reflecting its growing relevance. Recent trends in green chemistry and sustainable synthesis have also sparked interest in optimizing the production of such compounds to minimize environmental impact. Questions like "How to purify 3-Nitro-5-(2,4,5-trichlorophenyl)picolinonitrile?" or "What are the spectroscopic characteristics of CAS 1261812-46-7?" are frequently encountered in search queries, highlighting the need for detailed technical data.

From a structural perspective, the presence of both electron-withdrawing (nitro and cyano) and electron-donating (trichlorophenyl) groups in 3-Nitro-5-(2,4,5-trichlorophenyl)picolinonitrile creates a polarized system, which can influence its reactivity in cross-coupling reactions or catalyzed transformations. This makes it a candidate for designing advanced pharmaceutical intermediates or functional materials. Notably, the compound's thermal stability and solubility profile are critical parameters for researchers exploring its utility in high-performance applications.

In the context of drug discovery, derivatives of picolinonitrile scaffolds have shown promise due to their ability to interact with biological targets. While CAS 1261812-46-7 itself may not be a drug candidate, its structural motifs are valuable for constructing more complex molecules. Searches such as "Is 3-Nitro-5-(2,4,5-trichlorophenyl)picolinonitrile bioactive?" or "Can CAS 1261812-46-7 be used in medicinal chemistry?" reflect the curiosity surrounding its potential in life sciences.

For analytical chemists, the characterization of 3-Nitro-5-(2,4,5-trichlorophenyl)picolinonitrile involves techniques like NMR spectroscopy, mass spectrometry, and HPLC. The compound's chromatographic behavior and detection limits are often discussed in method development circles. Additionally, its stability under various conditions (e.g., pH, temperature) is a practical concern for storage and handling protocols.

Beyond academia, industries engaged in fine chemicals and specialty materials evaluate CAS 1261812-46-7 for scalability and cost-effectiveness. Innovations in catalytic processes or flow chemistry could further enhance its production efficiency. Environmental considerations, such as waste reduction and energy-efficient synthesis, align with global sustainability goals, making this compound a subject of ongoing optimization efforts.

In summary, 3-Nitro-5-(2,4,5-trichlorophenyl)picolinonitrile (CAS No. 1261812-46-7) exemplifies the intersection of structural complexity and practical utility in modern chemistry. Its study addresses both fundamental questions and applied challenges, resonating with diverse scientific communities. As research progresses, this compound may unlock new possibilities in molecular design and functional innovation.